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Compound of Interest

Compound Name: cesium;triiodide

Cat. No.: B13726960

CAS Number: 12297-72-2

This technical guide provides an in-depth overview of Cesium triiodide, a compound of
increasing interest in various scientific and research domains. This document is intended for
researchers, scientists, and drug development professionals, offering a consolidated resource
on its chemical and physical properties, safety information, synthesis protocols, and potential
applications.

Material Identification and Properties

Cesium triiodide is an inorganic compound with the chemical formula Csls. It is comprised of a
cesium cation (Cs*) and a triiodide anion (Is7).[1] The material is typically a purple or brownish-
black powder.[2]

Physicochemical Data

The following table summarizes the key quantitative data for Cesium triiodide:
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Property Value References
Molecular Formula Csls [3]
Molecular Weight 513.62 g/mol [3]
CAS Number 12297-72-2 [3]
Melting Point 207 °C (decomposes) [4]
Density 451 g/mL at 25 °C [4]
Appearance Purple / Brownish-black 2]
powder
Solubility Soluble in water [5]

Safety and Hazard Information

Cesium triiodide is classified as a hazardous substance.[6] The Globally Harmonized System
(GHS) classification indicates several health hazards.[7] It is crucial to handle this compound
with appropriate safety precautions in a laboratory setting.

GHS Hazard Statements:[2][7][8]

Code Statement

H315 Causes skin irritation

H317 May cause an allergic skin reaction
H319 Causes serious eye irritation

H334 May cause allergy or asthma symptoms or
breathing difficulties if inhaled

H335 May cause respiratory irritation

Signal Word: Danger[2]
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Prolonged exposure to iodides may lead to iodism, with symptoms including skin rash, running
nose, headache, and irritation of mucous membranes.[9]

Experimental Protocols
Synthesis of Cesium Triiodide

A common method for preparing Cesium triiodide involves the reaction of cesium iodide and
iodine in an aqueous ethanol solution, followed by slow volatilization and crystallization.[1]

Detailed Protocol for Solution-Based Synthesis:

e Preparation of Cesium lodide Solution: Dissolve a stoichiometric amount of Cesium lodide
(Csl) in a minimal amount of deionized water or ethanol.

« Addition of lodine: To the Cesium lodide solution, add a stoichiometric equivalent of lodine

(I12).

o Dissolution and Reaction: Gently heat and stir the mixture until all the iodine has dissolved,
forming the triiodide ion (I37) in solution. The solution will turn a deep brown/purple color.

o Crystallization: Allow the solution to cool slowly to room temperature. Further cooling in an
ice bath can promote crystallization. Alternatively, slow evaporation of the solvent at room
temperature over several days can yield larger crystals.

« Isolation and Drying: Collect the precipitated Cesium triiodide crystals by filtration. Wash the
crystals with a small amount of cold ethanol or diethyl ether to remove any unreacted iodine.
Dry the crystals under vacuum.

Diagram: Synthesis of Cesium Triiodide
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Solution-Based Synthesis of Cesium Triiodide
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Caption: Workflow for the solution-based synthesis of Cesium triiodide.
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Safe Handling Procedures

Due to its hazardous nature, strict safety protocols must be followed when handling Cesium
triiodide.

Recommended Handling Workflow:

Engineering Controls: Work in a well-ventilated area, preferably within a certified chemical
fume hood.[8]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
face shield, chemical-resistant gloves (e.g., nitrile), and a lab coat.[2] For operations that
may generate dust, a NIOSH-approved respirator is recommended.[6]

Dispensing and Weighing: Handle the solid material carefully to avoid generating dust. Use a
spatula for transferring the powder.

Spill Management: In case of a spill, avoid breathing the dust.[6] Clean up spills immediately
using a dry method (e.g., sweeping with a soft brush or using a HEPA-filtered vacuum
cleaner).[6] Place the collected material in a sealed container for proper disposal.

Waste Disposal: Dispose of Cesium triiodide waste and contaminated materials in
accordance with local, state, and federal regulations.

First Aid:

o

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[9]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek medical attention.[9]

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[9]

Diagram: Safe Handling Workflow for Cesium Triiodide

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.sigmaaldrich.com/SE/en/sds/aldrich/483338
https://www.sigmaaldrich.com/US/en/product/aldrich/483338
https://datasheets.scbt.com/sc-239494.pdf
https://datasheets.scbt.com/sc-239494.pdf
https://datasheets.scbt.com/sc-239494.pdf
https://www.chemicalbook.com/msds/cesium-triiodide.pdf
https://www.chemicalbook.com/msds/cesium-triiodide.pdf
https://www.chemicalbook.com/msds/cesium-triiodide.pdf
https://www.chemicalbook.com/msds/cesium-triiodide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13726960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safe Handling Workflow for Cesium Triiodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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